Cas no 57946-55-1 (1-(3-amino-phenyl)-2-bromo-ethanone)
57946-55-1 structure
Product Name:1-(3-amino-phenyl)-2-bromo-ethanone
CAS No:57946-55-1
MF:C8H8BrNO
MW:214.0592212677
CID:947795
PubChem ID:12541250
Update Time:2025-04-19
1-(3-amino-phenyl)-2-bromo-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-amino-phenyl)-2-bromo-ethanone
- 1-(3-aminophenyl)-2-bromoEthanone
- 2-BROMO-3'-AMINOACETOPHENONE
- SCHEMBL4331570
- A831680
- 57946-55-1
- DA-31260
- MFCD06738748
- 1-(3-aminophenyl)-2-bromanyl-ethanone
- DTXSID50501855
- 3 inverted exclamation mark -Amino-2-bromoacetophenone
- SY314954
- AB27803
- CS-0363455
- 1-(3-AMINOPHENYL)-2-BROMOETHAN-1-ONE
-
- Inchi: 1S/C8H8BrNO/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5,10H2
- InChI Key: GCXPRJDKXBACNF-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 212.97900
- Monoisotopic Mass: 212.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09000
- LogP: 2.42760
1-(3-amino-phenyl)-2-bromo-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019121218-1g |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 97% | 1g |
$490.50 | 2023-09-01 | |
| Alichem | A019121218-5g |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 97% | 5g |
$1519.00 | 2023-09-01 | |
| Apollo Scientific | OR321445-500mg |
3-Aminophenacyl bromide |
57946-55-1 | 95% | 500mg |
£400.00 | 2023-09-02 | |
| Apollo Scientific | OR321445-1g |
3-Aminophenacyl bromide |
57946-55-1 | 95% | 1g |
£700.00 | 2023-09-02 | |
| A2B Chem LLC | AG65896-10mg |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 10mg |
$292.00 | 2024-04-19 | ||
| A2B Chem LLC | AG65896-30mg |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 30mg |
$327.00 | 2024-04-19 | ||
| A2B Chem LLC | AG65896-50mg |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 50mg |
$380.00 | 2024-04-19 | ||
| A2B Chem LLC | AG65896-100mg |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 100mg |
$439.00 | 2024-04-19 | ||
| A2B Chem LLC | AG65896-250mg |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 250mg |
$556.00 | 2024-04-19 | ||
| A2B Chem LLC | AG65896-500mg |
1-(3-Aminophenyl)-2-bromoethanone |
57946-55-1 | 500mg |
$733.00 | 2024-04-19 |
1-(3-amino-phenyl)-2-bromo-ethanone Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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